![molecular formula C8H6BrClN2 B1372664 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine CAS No. 885275-97-8](/img/structure/B1372664.png)
5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine
Overview
Description
“5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine” is a chemical compound with the molecular formula C8H6BrClN2 . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including “5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine”, has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The most effective protocols for metal-free direct synthesis of imidazo[1,2-a]pyridines have been developed in the past decade .
Molecular Structure Analysis
The molecular structure of “5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine” is established based on NMR spectroscopic data . The structure is characterized by a fused bicyclic 5–6 heterocycle .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Scientific Research Applications
Pharmaceuticals
This compound is a significant structural component in the synthesis of various pharmaceuticals. Its derivatives are often used in the development of drugs due to their biological activity. For instance, imidazo[1,2-a]pyridines have been identified as potential therapeutic agents in the treatment of cancer, viral infections, and other diseases .
Agrochemicals
Imidazo[1,2-a]pyridine derivatives play a crucial role in the agrochemical industry. They are used in the synthesis of compounds that exhibit herbicidal, fungicidal, and insecticidal properties, contributing to the protection of crops and yield improvement .
Material Science
In material science, this compound is utilized due to its structural character. It can be incorporated into materials that require specific light-absorbing or emitting properties, which are essential in the development of new materials with advanced functionalities .
Optoelectronic Devices
The derivatives of 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine are used in optoelectronic devices. These compounds can function as emitters or absorbers in devices such as light-emitting diodes (LEDs), contributing to the advancement of display and lighting technologies .
Sensors
Imidazo[1,2-a]pyridine derivatives are also applied in the field of sensors. They can be engineered to react with specific substances, making them useful in the detection of environmental pollutants or the monitoring of chemical processes .
Anti-Cancer Drugs
The structural features of imidazo[1,2-a]pyridine derivatives make them suitable candidates for anti-cancer drugs. They can be designed to interfere with the proliferation of cancer cells, offering a pathway for the development of novel oncological treatments .
Confocal Microscopy and Imaging
These compounds have applications in confocal microscopy and imaging. Their luminescent properties allow them to be used as emitters for imaging purposes, aiding in the visualization of biological processes and structures .
Organic Synthesis
In organic synthesis, 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine serves as a valuable intermediate. It can undergo various chemical transformations, enabling the construction of complex molecules for research and industrial applications .
Mechanism of Action
Future Directions
Imidazo[1,2-a]pyridines, including “5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine”, have been recognized for their wide range of applications in medicinal chemistry . The World Health Organization has taken the initiative to develop new TB drugs, and imidazo[1,2-a]pyridine has been recognized as a crucial target . Therefore, future research may focus on developing more effective synthesis methods and exploring new applications for this class of compounds .
properties
IUPAC Name |
5-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrClN2/c9-7-2-1-3-8-11-6(4-10)5-12(7)8/h1-3,5H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCBOTFARJNZXEH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=CN2C(=C1)Br)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60653298 | |
Record name | 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.50 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
885275-97-8 | |
Record name | 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885275-97-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60653298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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